Cas no 465-01-0 (Bassic acid)

• Product name: Bassic acid
• CAS No: 465-01-0
• MF: C₃₀H₄₆O₅
• MW: 486.683249950409
• CID: 330970
• PubChem ID: 3698770

Bassic acid Chemical and Physical Properties

Names and Identifiers

• Oleana-5,12-dien-28-oicacid, 2,3,23-trihydroxy-, (2b,3b,4a)-
• bassic acid
• (2beta,3beta)-2,3,23-Trihydroxyoleana-5,12-dien-28-oic acid
• oleana-5,12-dien-28-oic acid, 2,3,23-trihydroxy-, (2beta,3beta)-
• NCI60_034340
• NSC696121
• Mimusopssapogenin
• Bassiaic acid
• SCHEMBL2340848
• CHEBI:167972
• Oleana-5,12-dien-28-oic acid, 2,3,23-trihydroxy-, (2beta,3beta,4alpha)-
• (4aS,6aS,6aS,6bR,9R,10R,11S,12aR,14bS)-10,11-dihydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,10,11,12,13,14b-dodecahydropicene-4a-carboxylic acid
• NSC-696121
• 2,3,23-trihydroxyoleana-5,12-dien-28-oic acid
• 465-01-0
• CHEMBL2003237
• DTXSID40963584
• Bassic acid

• Inchi： 1S/C30H46O5/c1-25(2)11-13-30(24(34)35)14-12-28(5)18(19(30)15-25)7-8-22-26(3)16-20(32)23(33)27(4,17-31)21(26)9-10-29(22,28)6/h7,9,19-20,22-23,31-33H,8,10-17H2,1-6H3,(H,34,35)/t19-,20-,22+,23-,26-,27-,28+,29+,30-/m0/s1
• InChI Key： FJGGNIPUSLFYJJ-QJTVMKANSA-N
• SMILES： O[C@@H]1[C@@H]([C@@](C)(CO)C2=CC[C@]3(C)[C@H](CC=C4[C@@H]5CC(C)(C)CC[C@]5(C(=O)O)CC[C@@]34C)[C@@]2(C)C1)O

Computed Properties

• Exact Mass: 486.335
• Monoisotopic Mass: 486.335
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 997
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98
• XLogP3: 5.1

Experimental Properties

• Density: 1.2
• Boiling Point: 618.9°Cat760mmHg
• Flash Point: 342.1°C
• Refractive Index: 1.592

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids